Cas no 110287-76-8 (Ethyl 6-methylpiperidine-3-carboxylate)

• Product Name: Ethyl 6-methylpiperidine-3-carboxylate
• CAS No: 110287-76-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD20663929
• CID: 1192779
• PubChem ID: 13658605
• Update Time: 2025-04-20

Ethyl 6-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methylpiperidine-3-carboxylate
• ethyl 6-methyl-3-piperidinecarboxylate
• SureCN2634809
• CTK0D4981
• AGN-PC-00NDPZ
• methyl-6 nipecotate d'ethyle
• 3-Piperidinecarboxylic acid, 6-methyl-, ethyl ester
• ethyl (3R,6R)-6-methylpiperidine-3-carboxylate
• 110287-76-8
• DTXSID90546008
• 1932169-02-2
• OYSHUSWRSXUWCO-UHFFFAOYSA-N
• Ethyl (3R,6S)-6-methylpiperidine-3-carboxylate
• SCHEMBL2634809
• DA-15581
• EN300-873864

• MDL： MFCD20663929
• Inchi： 1S/C9H17NO2/c1-3-12-9(11)8-5-4-7(2)10-6-8/h7-8,10H,3-6H2,1-2H3
• InChI Key： OYSHUSWRSXUWCO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNC(C)CC1)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids